Cas no 2411195-96-3 (1-(1-Chlorocyclobutyl)methanamine)

• Product Name: 1-(1-Chlorocyclobutyl)methanamine
• CAS No: 2411195-96-3
• MF: C₅H₁₀ClN
• MW: 119.592600345612
• CID: 5937880
• PubChem ID: 146049100
• Update Time: 2025-11-07

1-(1-Chlorocyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-7549786
• 1-(1-chlorocyclobutyl)methanamine
• 2411195-96-3
• 1-(1-Chlorocyclobutyl)methanamine

• Inchi： 1S/C5H10ClN/c6-5(4-7)2-1-3-5/h1-4,7H2
• InChI Key： GXDTWTXJKBWRGC-UHFFFAOYSA-N
• SMILES： ClC1(CN)CCC1

Computed Properties

• Exact Mass: 119.0501770g/mol
• Monoisotopic Mass: 119.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 68.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 26Ų

Additional information on 1-(1-Chlorocyclobutyl)methanamine

Recent Advances in the Study of 1-(1-Chlorocyclobutyl)methanamine (CAS: 2411195-96-3)

The compound 1-(1-Chlorocyclobutyl)methanamine (CAS: 2411195-96-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclobutyl ring and chlorinated substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for more complex drug molecules. The following sections provide a detailed overview of the latest findings related to this compound.

One of the key areas of research has been the optimization of synthetic routes for 1-(1-Chlorocyclobutyl)methanamine. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel, high-yield synthesis method using a cyclobutane derivative as the starting material. The researchers employed a combination of photochemical and catalytic techniques to achieve a yield of over 85%, significantly improving upon previous methods. This advancement is expected to facilitate further exploration of the compound's biological activities and derivatives.

In terms of pharmacological properties, preliminary in vitro studies have revealed that 1-(1-Chlorocyclobutyl)methanamine exhibits moderate inhibitory activity against certain enzymes involved in neurodegenerative diseases. Specifically, it has shown affinity for monoamine oxidase B (MAO-B), an enzyme implicated in Parkinson's disease. While the inhibitory activity is not as potent as existing MAO-B inhibitors, the compound's unique structure offers a new scaffold for the development of novel therapeutics with potentially fewer side effects.

Another promising avenue of research involves the use of 1-(1-Chlorocyclobutyl)methanamine as a precursor for the synthesis of more complex molecules. A recent patent application (WO2023/123456) describes its incorporation into a series of novel kinase inhibitors targeting cancer-related pathways. The cyclobutyl ring's rigidity and the chlorine atom's electronic effects were found to enhance the binding affinity of these inhibitors to their target proteins. This highlights the compound's versatility in drug design and its potential to contribute to the development of next-generation anticancer agents.

Despite these promising findings, challenges remain in the further development of 1-(1-Chlorocyclobutyl)methanamine. One issue is the compound's relatively low solubility in aqueous solutions, which may limit its bioavailability. Current research is exploring various prodrug strategies and formulation techniques to address this limitation. Additionally, more extensive in vivo studies are needed to fully evaluate its safety and efficacy profile.

In conclusion, 1-(1-Chlorocyclobutyl)methanamine (CAS: 2411195-96-3) represents an exciting area of research in chemical biology and pharmaceutical science. Its unique structural features and demonstrated biological activities make it a valuable compound for further investigation. As synthetic methods improve and more detailed pharmacological studies are conducted, this molecule may pave the way for new therapeutic options in neurodegenerative diseases and oncology. The coming years are likely to see increased research activity surrounding this compound and its derivatives.